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Compound of Interest

Compound Name: Gallium(III) acetylacetonate

Cat. No.: B15088815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Gallium(III) acetylacetonate, a

key organometallic compound. The document details its chemical and physical properties,

provides a laboratory-scale synthesis protocol, and explores its primary applications in

materials science. Furthermore, this guide delves into the broader therapeutic potential of

gallium compounds in medicine, offering insights relevant to drug development professionals.

Core Chemical and Physical Properties
Gallium(III) acetylacetonate, with the CAS Number 14405-43-7, is a coordination complex

where a central gallium atom in the +3 oxidation state is chelated by three acetylacetonate

ligands.[1][2] Its molecular formula is C₁₅H₂₁GaO₆.[1][2]

Below is a summary of its key quantitative data:
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Property Value References

CAS Number 14405-43-7 [1][2]

Molecular Formula C₁₅H₂₁GaO₆ [1][2]

Molecular Weight 367.05 g/mol [1][2]

Appearance
White to pale yellow crystalline

powder
[3][4]

Density 1.42 g/cm³ [1]

Melting Point 196–198 °C (decomposes) [4]

Solubility
Soluble in organic solvents;

insoluble in water
[4]

Synthesis of Gallium(III) Acetylacetonate: An
Experimental Protocol
While various proprietary methods exist, a common laboratory-scale synthesis of metal

acetylacetonates involves the reaction of a metal salt with acetylacetone in the presence of a

base. The following is a generalized protocol adapted from the synthesis of similar metal

acetylacetonates that can be applied for Gallium(III) acetylacetonate.[5]

Materials:

Gallium(III) sulfate [Ga₂(SO₄)₃]

Acetylacetone (2,4-pentanedione)

Ammonia solution (e.g., 5 M)

Distilled water

Petroleum ether (for recrystallization)

Procedure:
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In a conical flask, prepare an ammoniacal acetylacetone solution by mixing 10 mL of

acetylacetone with 100 mL of distilled water, followed by the slow addition of 25 mL of 5 M

ammonia solution.

In a separate beaker, dissolve an appropriate stoichiometric amount of Gallium(III) sulfate in

100 mL of distilled water.

Slowly add the ammoniacal acetylacetone solution to the Gallium(III) sulfate solution with

constant stirring.

After the complete addition, check the pH of the mixture. If it is still acidic, add small portions

of the ammonia solution until the solution is neutral.

Cool the resulting mixture in an ice bath to facilitate the precipitation of the product.

Filter the formed cream-colored precipitate using a Büchner funnel and wash it with small

amounts of cold distilled water.

Dry the product in a vacuum desiccator.

For further purification, a small sample can be recrystallized from warm petroleum ether to

obtain fine needles.

Logical Flow of Synthesis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Gallium(III) Acetylacetonate
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Caption: A flowchart illustrating the key stages in the laboratory synthesis of Gallium(III)
acetylacetonate.

Applications in Materials Science
Gallium(III) acetylacetonate is a crucial precursor in Metal-Organic Chemical Vapor

Deposition (MOCVD) and Atomic Layer Deposition (ALD) for producing high-purity thin films of

gallium-containing materials.[6]

3.1. Deposition of Gallium Oxide (Ga₂O₃) Thin Films
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Gallium oxide is a wide-bandgap semiconductor with significant potential in power electronics

and optoelectronic devices. Gallium(III) acetylacetonate serves as a volatile and thermally

stable precursor for its deposition.

Experimental Protocol Outline (ALD):

Precursor Handling: Gallium(III) acetylacetonate is heated in a bubbler to generate a stable

vapor pressure.

Deposition Cycle:

A pulse of Gallium(III) acetylacetonate vapor is introduced into the reaction chamber and

chemisorbs onto the substrate surface.

The chamber is purged with an inert gas (e.g., nitrogen) to remove unreacted precursor

and byproducts.

A pulse of an oxidizing agent (e.g., water vapor or ozone) is introduced, reacting with the

chemisorbed gallium species to form a layer of gallium oxide.

The chamber is purged again with the inert gas.

Film Growth: This cycle is repeated to grow a film of the desired thickness. The film

thickness is precisely controlled by the number of cycles.

Experimental Workflow for ALD of Ga₂O₃:
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Atomic Layer Deposition (ALD) Cycle

Start Cycle

Pulse Ga(acac)₃

Inert Gas Purge

Chemisorption

Pulse Oxidizer (H₂O/O₃)

Inert Gas Purge

Surface Reaction

End Cycle

Repeat n times
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Mechanism of Gallium(III) Anticancer Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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